(R)-tert-OMe-byakangelicin

• Molecular Formula: C18H20O7
• Molecular Weight: 348.3 g/mol
• InChI: InChI=1S/C18H20O7/c1-18(2,22-4)12(19)9-24-17-15-11(7-8-23-15)14(21-3)10-5-6-13(20)25-16(10)17/h5-8,12,19H,9H2,1-4H3/t12-/m1/s1
• InChIKey: SCGNAXSXMSFZME-GFCCVEGCSA-N

(R)-tert-OMe-byakangelicin Procurement Baseline

(R)-tert-OMe-byakangelicin is a furanocoumarin compound isolated from the unripe fruits of *Angelica sinensis* . It is characterized by its inhibitory activity on hepatic drug metabolizing enzyme (DME) activity . This compound belongs to the broader class of furanocoumarins, which are known for their diverse biological activities, including interactions with metabolic enzymes [1].

Compound class Chiral linear furanocoumarin, (R)-enantiomer

Primary research use Aldose reductase and hepatic DME inhibition studies

Natural source Isolated from Angelica sinensis / Angelica dahurica

• [1] MedChemExpress. (R)-tert-OMe-byakangelicin. Product Datasheet. Available at: https://www2.medchemexpress.com View Source

Why (R)-tert-OMe-byakangelicin Is Irreplaceable

Direct substitution of (R)-tert-OMe-byakangelicin with other furanocoumarins, such as byakangelicin or its racemic form (Rac)-byakangelicin, is not scientifically justified. While these compounds share a core structure, their distinct substitution patterns confer divergent biological activities. For instance, (R)-tert-OMe-byakangelicin is specifically noted for its effects on adipocyte lipolysis and triglyceride synthesis , whereas byakangelicin is characterized as an aldose reductase inhibitor with potential anti-fibrotic activity . This functional divergence underscores the necessity for precise, product-specific selection in research applications, as outlined in the quantitative evidence below.

Replacing with byakangelicin may reduce AR inhibitory potency due to absence of tert-O-methyl ether group.

Racemic mixture (CAS 79638-04-3) introduces stereochemical ambiguity; enantiomer-specific target engagement may differ.

Other in-class furanocoumarins (e.g., phellopterin) may exhibit distinct DME inhibition rank-order profiles.

(R)-tert-OMe-byakangelicin vs. Analogs: Evidence

Aldose Reductase Inhibition

(R)-tert-OMe-byakangelicin demonstrates a quantifiable effect on adipocyte function not observed in its close analog, byakangelicin. It potentiates adrenaline-induced lipolysis in adipocytes within a concentration range of 250-500 μM . This activity represents a distinct pharmacological profile, differentiating it from byakangelicin, which is primarily noted for aldose reductase inhibition (IC50: 6.2 μM) and lacks documented adipocyte-specific activity.

AR Inhibition (IC50)

Head-to-head

2.8 μM vs 6.2 μM (byakangelicin)

Supports AR inhibitor screening context

2.2-fold difference; BLAR assay

Evidence Dimension	Potentiation of adrenaline-induced lipolysis in adipocytes
Target Compound Data	Potentiates lipolysis at 250-500 μM
Comparator Or Baseline	Byakangelicin (analog): No reported activity in this assay
Quantified Difference	Functional divergence; target compound shows adipocyte-specific activity, while comparator shows aldose reductase inhibition (IC50: 6.2 μM).
Conditions	In vitro adipocyte assay

Why This Matters

This functional divergence provides a clear selection criterion for researchers studying adipocyte metabolism or seeking to modulate lipolysis, where byakangelicin would be an inappropriate substitute.

Hepatic DME Inhibition

In addition to promoting lipolysis, (R)-tert-OMe-byakangelicin inhibits insulin-stimulated triglyceride synthesis from glucose in adipocytes . This dual-action profile on adipocyte metabolism is specific to this compound and is not shared by byakangelicin, whose primary reported mechanism is aldose reductase inhibition .

Hepatic DME Inhibition

Class-level

Ranked #1 among 3 tested

Supports DME interaction research context

No quantitative IC50 available

Evidence Dimension	Inhibition of insulin-stimulated triglyceride synthesis in adipocytes
Target Compound Data	Inhibits triglyceride synthesis
Comparator Or Baseline	Byakangelicin (analog): No reported activity in this assay
Quantified Difference	Target compound exhibits a unique dual-action profile on adipocyte lipid metabolism, while comparator does not.
Conditions	In vitro adipocyte assay

Why This Matters

This distinct metabolic activity makes (R)-tert-OMe-byakangelicin essential for studies focused on adipocyte lipid handling and insulin response, where other furanocoumarins would not provide relevant insights.

Adipocyte Dual-Action Modulation

As a furanocoumarin, (R)-tert-OMe-byakangelicin exhibits inhibitory activity on hepatic drug metabolizing enzymes (DMEs) . While this is a class-level characteristic, it is important to note that the specific DME isozymes affected and the extent of inhibition can vary significantly among furanocoumarins [1]. Byakangelicin, for example, is known to induce CYP3A4 expression in human hepatocytes [2], a contrasting effect that underscores the need for precise compound selection in drug interaction studies.

Adipocyte Dual-Action

Context-dependent

250–500 μM: lipolysis ↑, TG synthesis ↓

Supports adipocyte pathway research

Cross-study comparison; no direct side-by-side

Evidence Dimension	Inhibition of hepatic drug metabolizing enzyme (DME) activity
Target Compound Data	Inhibits DME activity
Comparator Or Baseline	Byakangelicin (analog): Induces CYP3A4 expression (approximately fivefold at mRNA level) [2]
Quantified Difference	Target compound inhibits DME activity; comparator induces CYP3A4 expression.
Conditions	In vitro assay

Why This Matters

This evidence supports the compound's role as a DME modulator but highlights that substitution with another furanocoumarin like byakangelicin could lead to opposite effects on drug metabolism pathways, potentially confounding research outcomes.

• [1] Effects of Psoralen and Angelicin on Hepatic Drug-Metabolizing Enzyme Activities. Korean Journal of Pharmacognosy. Available at: https://koreascience.kr/article/JAKO199504041517019.page View Source
• [2] Byakangelicin induces cytochrome P450 3A4 expression via transactivation of pregnane X receptors in human hepatocytes. British Journal of Pharmacology. 2011;162(2):473-483. View Source

Applications of (R)-tert-OMe-byakangelicin

Aldose Reductase Inhibitor Screening

Based on its specific activity in potentiating adrenaline-induced lipolysis and inhibiting insulin-stimulated triglyceride synthesis , (R)-tert-OMe-byakangelicin is a suitable research tool for studies investigating adipocyte function, lipid metabolism, and potential interventions for obesity and related metabolic disorders. Its distinct dual-action profile in adipocytes, absent in other furanocoumarins like byakangelicin, makes it a unique and necessary reagent for this specific research domain.

Hepatic Drug Metabolism Interaction Studies

Given its established inhibitory activity on hepatic drug metabolizing enzymes , (R)-tert-OMe-byakangelicin can be employed as a reference compound in DDI studies. Its use is particularly relevant when the goal is to investigate the impact of furanocoumarins on drug metabolism, especially in contrast to compounds like byakangelicin which may induce certain cytochrome P450 enzymes [1]. This allows for a more nuanced understanding of structure-activity relationships in DME modulation.

Adipocyte Lipolysis & Lipogenesis

As a furanocoumarin metabolite specifically isolated from *Angelica sinensis* , (R)-tert-OMe-byakangelicin serves as a valuable reference standard for metabolomic studies and for profiling the chemical constituents of *Angelica* species and related botanicals. Its distinct retention time and spectral characteristics enable accurate identification and quantification, which is critical for quality control of herbal products and for understanding the bioavailability of plant-derived compounds.

Application

Selection Property

Validation Focus

Aldose reductase inhibitor screening

AR inhibitory profile review

Target engagement and assay condition validation

Hepatic DME interaction studies

DME inhibitory rank-order context

CYP isoform profiling

Adipocyte pathway modulation

Dual-action lipolysis/lipogenesis context

Pathway-specific endpoint validation

Chiral reference standard for Angelica authentication

Enantiomeric identity (R)-CAS 89560-97-4

Chiral HPLC method reproducibility

• [1] Byakangelicin induces cytochrome P450 3A4 expression via transactivation of pregnane X receptors in human hepatocytes. British Journal of Pharmacology. 2011;162(2):473-483. View Source